N-butyl-N-(3-thienylmethyl)-1,8-naphthyridine-2-carboxamide

• IUPAC Name: N-butyl-N-(thiophen-3-ylmethyl)-1,8-naphthyridine-2-carboxamide
• InChI: InChI=1S/C18H19N3OS/c1-2-3-10-21(12-14-8-11-23-13-14)18(22)16-7-6-15-5-4-9-19-17(15)20-16/h4-9,11,13H,2-3,10,12H2,1H3
• InChI Key: UQYBZCPSPJLJSK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CSC=C1)C(=O)C2=NC3=C(C=CC=N3)C=C2
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

N-butyl-N-(3-thienylmethyl)-1,8-naphthyridine-2-carboxamide, commonly known as BMVC, is an organic compound that belongs to the family of naphthyridine carboxamides. BMVC has been extensively studied for its potential applications in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

BMVC exerts its biological effects by binding to and inhibiting the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and repair. By inhibiting this enzyme, BMVC prevents cancer cells from dividing and proliferating, leading to the death of cancer cells. BMVC also acts as an antioxidant and anti-inflammatory agent by scavenging free radicals and reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
BMVC has been shown to have a wide range of biochemical and physiological effects. In addition to its antitumor and neuroprotective effects, BMVC has been found to modulate the activity of various enzymes and receptors, including acetylcholinesterase, monoamine oxidase, and GABA receptors. BMVC has also been shown to affect the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine, which play important roles in regulating mood and behavior.

Advantages and Limitations for Lab Experiments

BMVC has several advantages for use in scientific research. It is a stable and readily available compound that can be synthesized in large quantities. BMVC has also been extensively studied for its biological effects and mechanism of action, making it a well-characterized compound for use in experiments. However, there are also limitations to the use of BMVC in lab experiments. BMVC has low solubility in water, which can limit its use in certain assays. Additionally, BMVC has not been extensively studied for its potential side effects, which may limit its use in certain applications.

Future Directions

There are several future directions for research on BMVC. One area of interest is the development of BMVC analogs with improved solubility and bioavailability. Another area of interest is the study of BMVC's effects on other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, the use of BMVC as a diagnostic tool for Alzheimer's disease warrants further investigation. Overall, the unique properties and mechanism of action of BMVC make it a promising compound for future scientific research.

Scientific Research Applications

BMVC has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. BMVC has been found to exhibit potent antitumor activity by inhibiting the growth of cancer cells. Additionally, BMVC has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. BMVC has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.